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Compound of Interest

Compound Name: 7ACC1

Cat. No.: B1201175

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR
THERAPEUTIC USE.

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals working with 7ACC1 (also known
as DEAC or 7-(Diethylamino)coumarin-3-carboxylic acid; CAS No. 50995-74-9). It includes
crucial guidance on personal protective equipment, handling, storage, disposal, and
experimental application.

Immediate Safety Information

7ACC1 is a potent inhibitor of monocarboxylate transporters 1 and 4 (MCT1/4) and requires
careful handling to minimize exposure and ensure laboratory safety.

Hazard Identification

7ACC1 is classified with the following hazards:

Harmful if swallowed (Acute toxicity - oral 4)[1]

Causes skin irritation (Skin irritation 2)[1][2]

Causes serious eye irritation (Eye irritation 2A)[1][2]

May cause respiratory irritation (Specific target organ toxicity (single exposure) 3)[1][3]
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GHS Hazard Pictogram:
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Signal Word:Warning[1][2]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory when handling 7ACC1.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10918235/
https://www.explorationpub.com/Journals/em/Article/1001160
https://www.benchchem.com/product/b1201175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Hand Protection

Wear protective gloves (e.g.,
Nitrile rubber). Inspect gloves
prior to use. Use proper glove
removal technique (without
touching glove's outer surface)
to avoid skin contact with this
product. Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices. Wash and dry

hands.

To prevent skin contact and

irritation[2].

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166.
Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166(EUV).

To prevent eye irritation from

splashes or dust[2].

Skin and Body Protection

Complete suit protecting
against chemicals. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

To prevent skin exposure.

Respiratory Protection

For nuisance exposures use
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher level protection use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges. Use

respirators and components

Required when dusts are
generated to avoid respiratory

irritation[3].
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tested and approved under
appropriate government
standards such as NIOSH
(US) or CEN (EU).

First Aid Measures

In case of exposure, follow these procedures immediately:

Exposure Route

First Aid Procedure

If Inhaled

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact

Wash off with soap and plenty of water. Consult

a physician[2].

In Case of Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician[2].

If Swallowed

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician[4].

Operational and Disposal Plans

Proper operational procedures and waste disposal are critical for laboratory safety and

environmental protection.

Handling and Storage

» Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is -20°C. Protect from light.[2][4]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.explorationpub.com/Journals/em/Article/1001160
https://www.explorationpub.com/Journals/em/Article/1001160
https://pmc.ncbi.nlm.nih.gov/articles/PMC10682057/
https://www.explorationpub.com/Journals/em/Article/1001160
https://pmc.ncbi.nlm.nih.gov/articles/PMC10682057/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Storage Conditions Stability
Powder at -20°C > 4 years
In solvent (-80°C) 6 months

Data sourced from supplier information.

Spill Management

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

Disposal Plan

Dispose of 7ACC1 and its contaminated materials in accordance with all federal, state, and

local environmental regulations.

Unused Product: Dispose of as unused product in a licensed professional waste disposal

service.
Contaminated Packaging: Dispose of as unused product.

Solutions: Solutions of 7ACC1 in solvents like DMSO should be treated as chemical waste
and disposed of through a licensed waste disposal service. Do not pour down the drain.

Experimental Protocols and Data

7ACC1 is a specific blocker of MCT1 and MCT4, inhibiting lactate influx into cancer cells. This

section provides relevant data and a general experimental protocol.
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Physicochemical and Solubility Data

Property Value Source
Molecular Formula C14H15NOa [5]
Molecular Weight 261.27 g/mol [5]
Appearance Solid powder [2]
Purity >98% [5]
Solubility in DMSO > 32 mg/mL (122.48 mM) [6]
Solubility in Water Insoluble [5]
Solubility in Ethanol Insoluble [5]

Experimental Workflow: Cell-Based Lactate Uptake
Assay

This workflow outlines the key steps to measure the effect of 7ACC1 on lactate uptake in
cancer cells.
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Cell Preparation Treatment

Seed cancer cells (e.g., SiHa, HCT116) in multi-well plates Prepare stock solution of 7ACC1 in DMSO

Dilute 7ACC1 to desired concentrations in culture medium

Allow cells to adhere overnight

Treat cells with 7ACCL for a specified duration (e.g., 24h)

Lactate Uptake Assay

Add radiolabeled or fluorescently labeled lactate

:

Incubate for a short period to allow uptake

:

Wash cells to remove extracellular lactate

'

Lyse cells to release intracellular contents

'

Measure intracellular lactate signal (radioactivity or fluorescence)

Data Analysis

Normalize data to cell number or protein concentration

Calculate the percentage of lactate uptake inhibition

Click to download full resolution via product page

Caption: A general workflow for a cell-based lactate uptake assay using 7ACC1.
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Signaling Pathway: Inhibition of Lactate Transport by
7ACC1

7ACCl1 targets MCT1 and MCT4, which are crucial for the transport of lactate across the cell
membrane. In the tumor microenvironment, glycolytic cancer cells export lactate via MCT4,
which is then taken up by oxidative cancer cells via MCT1 to fuel their metabolism. By inhibiting
both transporters, 7ACC1 disrupts this metabolic symbiosis.
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Caption: 7ACC1 inhibits MCT1 and MCT4, disrupting lactate transport.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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